![molecular formula C15H20N2O3S B3924315 N-[(5-isopropylisoxazol-3-yl)methyl]-N-methyl-5-[(methylthio)methyl]-2-furamide](/img/structure/B3924315.png)
N-[(5-isopropylisoxazol-3-yl)methyl]-N-methyl-5-[(methylthio)methyl]-2-furamide
Overview
Description
N-[(5-isopropylisoxazol-3-yl)methyl]-N-methyl-5-[(methylthio)methyl]-2-furamide is a chemical compound that has gained significant attention in scientific research due to its various applications. It is commonly known as MIF-1, which is an abbreviation of its chemical name. MIF-1 is a synthetic compound that was first synthesized in the 1970s and has since been extensively studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of MIF-1 is not fully understood. However, it has been suggested that it acts as a modulator of the opioid and dopaminergic systems in the brain. It has also been shown to increase the levels of various neurotransmitters, including serotonin and dopamine, in the brain.
Biochemical and Physiological Effects:
MIF-1 has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of endorphins in the brain, which are natural painkillers. It has also been shown to increase the levels of various hormones, including growth hormone and prolactin.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using MIF-1 in lab experiments is its ability to modulate the opioid and dopaminergic systems in the brain. This makes it a useful tool for studying the effects of these systems on behavior and physiology. However, one of the limitations of using MIF-1 in lab experiments is its potential toxicity. It has been shown to be toxic at high doses, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of MIF-1. One potential direction is the development of MIF-1 analogs that have improved efficacy and reduced toxicity. Another potential direction is the study of MIF-1 in the context of various neurological disorders, including anxiety, depression, and addiction.
Conclusion:
In conclusion, N-[(5-isopropylisoxazol-3-yl)methyl]-N-methyl-5-[(methylthio)methyl]-2-furamide, or MIF-1, is a synthetic compound that has gained significant attention in scientific research due to its various applications. It has been extensively studied for its biochemical and physiological effects, as well as its potential therapeutic applications. While there are limitations to its use in lab experiments, the study of MIF-1 has the potential to lead to new insights into the functioning of the brain and the development of new therapeutic agents.
Scientific Research Applications
MIF-1 has been extensively studied for its various scientific research applications. One of the primary applications of MIF-1 is in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential therapeutic agent for the treatment of anxiety and depression.
properties
IUPAC Name |
N-methyl-5-(methylsulfanylmethyl)-N-[(5-propan-2-yl-1,2-oxazol-3-yl)methyl]furan-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O3S/c1-10(2)14-7-11(16-20-14)8-17(3)15(18)13-6-5-12(19-13)9-21-4/h5-7,10H,8-9H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSNLBYWZVXDPFH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=NO1)CN(C)C(=O)C2=CC=C(O2)CSC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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